2-(methylsulfinyl)benzyl N-(3-chlorophenyl)carbamate

• IUPAC Name: (2-methylsulfinylphenyl)methyl N-(3-chlorophenyl)carbamate
• InChI: InChI=1S/C15H14ClNO3S/c1-21(19)14-8-3-2-5-11(14)10-20-15(18)17-13-7-4-6-12(16)9-13/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: LILSRMMRWNCGNM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=CC=CC=C1COC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C15H14ClNO3S
• Molecular Weight: 323.8 g/mol

Description

2-(methylsulfinyl)benzyl N-(3-chlorophenyl)carbamate, also known as sulfoxaflor, is a chemical compound that belongs to the class of sulfoximine insecticides. It was first developed by Dow AgroSciences and is currently used as a pesticide in agriculture. Sulfoxaflor has gained attention due to its unique mode of action and effectiveness against a wide range of insect pests.

Scientific Research Applications

Agricultural Applications

Polymeric and solid lipid nanoparticles have been investigated for the sustained release of carbendazim and tebuconazole in agricultural applications. These carrier systems offer advantages like altered release profiles of bioactive compounds, reduced losses due to degradation, and decreased environmental toxicity. The study demonstrated high association efficiency and modified release profiles for the fungicides, highlighting the potential for improved treatment and prevention of fungal diseases in plants (Campos et al., 2015).

Chemical Structure and Properties

Research on benzofurans and sulfonamide-based carbamates provides insights into the chemical structure and intermolecular interactions of similar compounds. For instance, the crystal structure analysis of 5-chloro-2-(4-chlorophenyl)-7-methyl-3-methylsulfinyl-1-benzofuran revealed weak intermolecular C—H⋯O hydrogen bonds, offering a deeper understanding of the molecular arrangements that could influence the reactivity and applications of related chemical entities (Choi et al., 2010).

Medicinal Applications

Sulfonamide-based carbamates have been identified as selective inhibitors of butyrylcholinesterase (BChE), with some compounds exhibiting higher inhibitory activity than clinically used rivastigmine. This discovery points to the potential medicinal applications of related carbamate compounds in treating diseases where BChE inhibition is beneficial, such as Alzheimer's disease (Magar et al., 2021).

Analytical Methods in Agriculture

Studies have also focused on developing analytical methods for detecting carbamate insecticides in vegetables and fruits. This research is crucial for ensuring food safety and monitoring the presence of potentially harmful residues in agricultural products (Miyata & Kashimoto, 1974).